![molecular formula C3H8N2O2 B3021748 2-Amino-3-hydroxypropanamide CAS No. 25739-59-7](/img/structure/B3021748.png)
2-Amino-3-hydroxypropanamide
Overview
Description
2-Amino-3-hydroxypropanamide, also known as isocytosine, is a compound with the molecular formula C3H8N2O2 and a molecular weight of 104.11 . It is a solid substance that should be stored in a dark place at room temperature .
Synthesis Analysis
The synthesis of this compound involves several methods, including reactions with methanol and ammonia, triethanolamine in methanol, and hydrogen in methanol . Other methods involve reactions with hydrogen chloride and isopropyl alcohol .Molecular Structure Analysis
The InChI code for this compound is 1S/C3H8N2O2/c4-2(1-6)3(5)7/h2,6H,1,4H2,(H2,5,7) . The compound has a molecular weight of 104.11 and an MDL number of MFCD17171393 .Physical And Chemical Properties Analysis
This compound is a solid substance that should be stored in a dark place at room temperature . It has a molecular weight of 104.11 .Scientific Research Applications
Chemical Speciation in Aqueous Solutions
2-Amino-3-hydroxypropanamide has been studied for its interactions with vanadium (V) in aqueous solutions. The research involved using density functional theory (DFT) to understand the thermodynamic properties and nuclear magnetic resonance (NMR) chemical shifts of species formed at equilibrium. This study highlights the significance of considering tautomeric equilibria in metal complex speciation in aqueous solutions (Duarte et al., 2013).
Antifungal Peptides Synthesis
Computational peptidology, assisted by conceptual density functional theory, has been used to study new antifungal tripeptides, including derivatives of this compound. This research is crucial for drug design, providing insight into the bioactivity scores and reactivity descriptors of these peptides (Flores-Holguín et al., 2019).
Designing Anticancer Agents
This compound derivatives have been synthesized and evaluated for their potential in designing new anticancer agents. These compounds have shown notable cytotoxicity against human cancer cell lines, indicating their potential as a foundation for developing anticancer drugs (Kumar et al., 2009).
Synthesis in Green Chemistry
A study has utilized 3-hydroxypropanaminium acetate in the synthesis of certain derivatives, demonstrating an efficient and environmentally friendly approach in green chemistry (Shaterian & Oveisi, 2011).
Reducing Acrylamide in Foods
Research has shown that this compound can reduce acrylamide in foods through a Michael addition reaction. This finding is significant for food safety, offering a method to mitigate endogenous contaminants in thermally processed foods (Wu et al., 2018).
Hydrogen-bonded Framework Structures
The compound N-hydroxypropanamide, related to this compound, has been studied for its ability to form a three-dimensional hydrogen-bonded framework structure, which has implications in material science and crystallography (Ferguson & Glidewell, 2001).
Treatment of Esophageal Burn
3-Amino benzamide, a derivative of this compound, has been evaluated for its efficacy in treating esophageal damage and preventing stricture-formation after caustic injuries in rats. This study underscores the therapeutic potential of such compounds in specific medical conditions (Guven et al., 2008).
Muscarinic (M3) Receptors Antagonists
Research into α-hydroxyamides, closely related to this compound, has led to the development of compounds acting as antagonists of M3 muscarinic receptors, with potential applications in treating various medical conditions (Broadley et al., 2011).
Treatment of Helicobacter pylori Infection
Aniline-containing hydroxamic acids, structurally related to this compound, have been synthesized and evaluated as anti-virulence agents for treating gastritis and gastric ulcer caused by Helicobacter pylori. This research offers new possibilities for the treatment of these conditions (Liu et al., 2018).
Immunosuppressive Activity
The synthesis and evaluation of 2-substituted 2-aminopropane-1,3-diols, derivatives of this compound, for immunosuppressive activity reveal potential applications in organ transplantation and immune-related disorders (Kiuchi et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-hydroxypropanamide is the sodium (Na+) channels in central nervous system catecholaminergic (CAD) cells . These channels play a crucial role in the propagation of action potentials in neurons, making them a key target for anticonvulsant drugs .
Mode of Action
This compound interacts with its targets by affecting the fast and slow inactivation processes of the Na+ channels . This interaction alters the function of these channels, potentially reducing the excitability of neurons and thus exerting an anticonvulsant effect .
Biochemical Pathways
It is known that the compound’s effects on na+ channel function can influence the propagation of action potentials in neurons . This could potentially affect a variety of downstream processes and pathways related to neuronal signaling and excitability.
Result of Action
The primary result of this compound’s action is its anticonvulsant activity . By affecting the function of Na+ channels in neurons, the compound can reduce neuronal excitability, potentially helping to prevent or reduce the frequency of seizures . Additionally, some studies have suggested that the compound may also have antidepressant-like and anxiolytic-like effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the compound’s stability may be affected by storage conditions . Furthermore, the compound’s action and efficacy could potentially be influenced by factors such as the patient’s physiological state, the presence of other drugs, and individual variations in drug metabolism and response.
Biochemical Analysis
Biochemical Properties
It is known that this compound has a high GI absorption and is not a substrate for P-glycoprotein . It does not inhibit cytochrome P450 enzymes such as CYP1A2, CYP2C19, CYP2C9, CYP2D6, and CYP3A4 .
Cellular Effects
It has been suggested that it may have anticonvulsant activities .
Molecular Mechanism
It has been suggested that it may affect Na(+) channel fast and slow inactivation processes .
Metabolic Pathways
It is known that amino acids, which include 2-Amino-3-hydroxypropanamide, play key roles in metabolic pathways necessary for maintenance, growth, reproduction, and immunity .
Subcellular Localization
The prediction of protein subcellular localization is an active area of research in bioinformatics .
Properties
IUPAC Name |
2-amino-3-hydroxypropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N2O2/c4-2(1-6)3(5)7/h2,6H,1,4H2,(H2,5,7) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGOGKPMIZGEGOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)N)N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70902446 | |
Record name | NoName_1689 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70902446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6791-49-7 | |
Record name | Serinamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405048 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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